Cas no 13562-84-0 (Hexyl Acetoacetate)

• Product Name: Hexyl Acetoacetate
• CAS No: 13562-84-0
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• MDL: MFCD00059440
• CID: 216016
• PubChem ID: 87562421
• Update Time: 2025-07-20

Hexyl Acetoacetate Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-oxo-,hexyl ester
• hexyl 3-oxobutanoate
• Hexyl Acetoacetate
• Acetoacetic Acid Hexyl Ester
• 3-oxo-butanoicacihexylester
• 3-Oxobutyric acid hexyl ester
• 3-Oxobutanoic acid hexyl ester
• ACETOACETIC ACID N-HEXYL ESTER
• FT-0693396
• 985N7WN627
• InChI=1/C10H18O3/c1-3-4-5-6-7-13-10(12)8-9(2)11/h3-8H2,1-2H3
• A0913
• 13562-84-0
• Butanoic acid, 3-oxo-, hexyl ester
• QNZLAXONNWOLJY-UHFFFAOYSA-
• DisperseRed1
• NS00024392
• Hexyl 3-ketobutyrate
• Hexyl3-oxobutanoate
• n-hexyl acetoacetate
• D88349
• SCHEMBL1334621
• CS-0445427
• DTXSID3065534
• AI3-06490
• MFCD00059440
• EINECS 236-953-6
• Hexyl 3-oxobutanoate #
• DA-20190

• MDL： MFCD00059440
• Inchi： 1S/C10H18O3/c1-3-4-5-6-7-13-10(12)8-9(2)11/h3-8H2,1-2H3
• InChI Key： QNZLAXONNWOLJY-UHFFFAOYSA-N
• SMILES： O(C(CC(C)=O)=O)CCCCCC

Computed Properties

• Exact Mass: 186.12600
• Monoisotopic Mass: 186.125594
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: nothing
• Topological Polar Surface Area: 43.4

Experimental Properties

• Color/Form: Not determined
• Density: 0,96 g/cm3
• Boiling Point: 239°C(lit.)
• Flash Point: 92.3°C
• Refractive Index: 1.4320-1.4360
• PSA: 43.37000
• LogP: 2.08900
• Solubility: Not determined

Hexyl Acetoacetate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on Hexyl Acetoacetate

Hexyl Acetoacetate (CAS No. 13562-84-0): Chemical Profile and Emerging Applications

Hexyl Acetoacetate, with the chemical formula C₈H₁₄O₃ and CAS number 13562-84-0, is a versatile organic compound belonging to the class of esters. This compound is widely recognized for its distinctive fruity aroma and has found applications in various industries, including fragrances, flavors, and pharmaceuticals. Its unique chemical structure, featuring both a hexyl group and an acetoacetate moiety, makes it a valuable intermediate in organic synthesis and a potential candidate for novel biochemical applications.

The acetoacetate functional group in Hexyl Acetoacetate contributes to its reactivity, enabling it to participate in a variety of chemical reactions such as condensation, esterification, and oxidation. These properties have made it a subject of interest in synthetic chemistry, where it serves as a building block for more complex molecules. Recent studies have highlighted its role in the synthesis of bioactive compounds, including certain pharmacologically relevant molecules.

In the pharmaceutical domain, Hexyl Acetoacetate has been explored for its potential as a precursor in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. The hexyl side chain provides a lipophilic character that can enhance the bioavailability of certain drug candidates. Furthermore, the acetoacetate group can undergo transformations into other functional groups, making it a versatile intermediate in drug development pipelines.

Recent advancements in chemical biology have demonstrated the utility of Hexyl Acetoacetate in modulating metabolic pathways. Specifically, researchers have investigated its effects on the Krebs cycle and beta-oxidation processes. The compound has shown promise in preliminary studies as a potential regulator of energy metabolism, which could have implications for treating metabolic disorders such as obesity and diabetes. These findings underscore the growing interest in natural product-inspired compounds for therapeutic applications.

The fragrance industry has long utilized Hexyl Acetoacetate due to its pleasant, fruity odor profile. It is often found in perfumes, soaps, and cosmetic products where its aromatic properties contribute to an appealing scent. The compound's stability under various conditions makes it a preferred choice for formulating long-lasting fragrances. Additionally, its low toxicity profile enhances its suitability for consumer products.

Sustainability considerations have also driven research into greener synthetic routes for Hexyl Acetoacetate. Biocatalytic methods, leveraging enzymes to produce esters under mild conditions, have been explored as an alternative to traditional chemical synthesis. Such approaches not only reduce environmental impact but also improve yield and selectivity. These innovations align with global efforts to develop more sustainable chemical processes.

The role of Hexyl Acetoacetate in material science is another emerging area of research. Its ability to form polymers or act as a plasticizer has been investigated for developing novel materials with enhanced properties. For instance, researchers have explored its incorporation into biodegradable polymers to improve their flexibility and biocompatibility. Such applications could lead to advancements in fields ranging from packaging to medical implants.

In conclusion, Hexyl Acetoacetate (CAS No. 13562-84-0) is a multifaceted compound with diverse applications across multiple industries. Its unique structural features make it valuable in pharmaceutical synthesis, fragrance formulation, and material science. Ongoing research continues to uncover new possibilities for this compound, particularly in the realms of metabolic regulation and sustainable chemistry. As scientific understanding progresses, the potential uses of Hexyl Acetoacetate are likely to expand further, reinforcing its importance as a key chemical intermediate.